Cas no 58058-52-9 (8-Chloro-2-phenylquinazoline)

• Product Name: 8-Chloro-2-phenylquinazoline
• CAS No: 58058-52-9
• MF: C₁₄H₉ClN₂
• MW: 240.687661886215
• CID: 4821622
• Update Time: 2025-07-02

8-Chloro-2-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-PHENYLQUINAZOLINE
• 8-Chloro-2-phenylquinazoline

• Inchi： 1S/C14H9ClN2/c15-12-8-4-7-11-9-16-14(17-13(11)12)10-5-2-1-3-6-10/h1-9H
• InChI Key： KCROMZAPKRXUPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CN=C(C3C=CC=CC=3)N=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Chloro-2-phenylquinazoline

8-Chloro-2-phenylquinazoline (CAS 58058-52-9): A Versatile Heterocyclic Compound with Promising Applications

8-Chloro-2-phenylquinazoline (CAS 58058-52-9) is a chlorinated quinazoline derivative that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound features a quinazoline core substituted with a chlorine atom at the 8-position and a phenyl group at the 2-position, creating unique electronic properties that make it valuable for various applications.

The molecular structure of 8-Chloro-2-phenylquinazoline exhibits interesting characteristics that researchers frequently search for, including "quinazoline derivatives synthesis", "chlorinated heterocycles properties", and "phenyl-substituted nitrogen heterocycles". These search terms reflect the growing interest in understanding the compound's electronic configuration and potential modifications.

In pharmaceutical research, 8-Chloro-2-phenylquinazoline serves as a crucial building block for drug discovery. Scientists investigating "quinazoline-based kinase inhibitors" or "chlorophenyl medicinal chemistry" often explore this compound's potential. Its structural features make it particularly interesting for developing compounds targeting various biological pathways, though specific therapeutic applications require further investigation.

The material science field has shown increasing interest in 8-Chloro-2-phenylquinazoline for organic electronic applications. Researchers studying "organic semiconductor materials" or "heterocyclic compounds for OLEDs" frequently examine its photophysical properties. The conjugated system and electron-withdrawing chlorine atom contribute to interesting electronic characteristics that could be valuable in optoelectronic devices.

Synthetic chemists exploring "quinazoline ring formation methods" or "chloro-substituted heterocycle synthesis" often work with 8-Chloro-2-phenylquinazoline. The compound can be prepared through various routes, including cyclization reactions of appropriately substituted precursors or modification of existing quinazoline scaffolds. These synthetic approaches are frequently discussed in forums about "advanced heterocyclic chemistry".

Analytical characterization of 8-Chloro-2-phenylquinazoline typically involves techniques that researchers often search for, such as "HPLC analysis of quinazolines", "mass spectrometry of chlorinated heterocycles", and "NMR spectroscopy of phenyl-substituted compounds". These methods help confirm the compound's purity and structural identity, which are crucial for research applications.

The stability and storage conditions of 8-Chloro-2-phenylquinazoline are common topics in laboratory discussions, particularly regarding "handling halogenated nitrogen heterocycles" and "long-term storage of sensitive compounds". Proper handling ensures the material maintains its integrity for research purposes while following all safety guidelines.

Recent publications have explored novel derivatives of 8-Chloro-2-phenylquinazoline, addressing search queries like "quinazoline structure-activity relationships" and "modification of chlorinated heterocycles". These studies examine how structural changes affect the compound's properties and potential applications.

In the context of green chemistry, researchers investigating "sustainable synthesis of heterocycles" have examined alternative routes to prepare 8-Chloro-2-phenylquinazoline and related compounds. This aligns with current trends toward more environmentally friendly synthetic methods in organic chemistry.

The commercial availability of 8-Chloro-2-phenylquinazoline (CAS 58058-52-9) makes it accessible for various research applications. Suppliers often list it under categories like "pharmaceutical intermediates" or "specialty heterocyclic compounds", reflecting its diverse potential uses across different scientific disciplines.

As research continues, 8-Chloro-2-phenylquinazoline remains an important compound in medicinal chemistry and materials science. Its unique combination of structural features ensures ongoing interest from scientists working on "drug discovery scaffolds" and "advanced organic materials", making it a valuable tool in modern chemical research.